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An In-depth Review of a Unique, Insect-Specific Alphavirus and its Applications

Abstract
Eilat virus (EILV) represents a unique member of the Alphavirus genus, distinguished by its

strict host range restriction to insects, rendering it incapable of replicating in vertebrate cells.[1]

[2] This characteristic has positioned EILV as a significant tool in virology research, particularly

as a safe and effective vaccine platform against pathogenic alphaviruses. This technical guide

provides a comprehensive overview of Eilat virus, detailing its molecular biology, virology, and

the experimental methodologies crucial for its study and application. Quantitative data are

summarized in structured tables, and key processes are visualized through detailed diagrams

to facilitate a deeper understanding for researchers, scientists, and professionals in drug

development.

Introduction
First isolated in the Negev desert of Israel from Anopheles coustani mosquitoes, Eilat virus is a

spherical, enveloped virus with a positive-sense, single-stranded RNA genome.[3][4]

Phylogenetically, it is a sister to the Western equine encephalitis antigenic complex.[3] Unlike

most alphaviruses that exhibit a broad host range, infecting both invertebrates and vertebrates,

EILV's life cycle is confined to insect cells. This restriction is a multi-stage phenomenon,

occurring at both the level of viral entry and genomic RNA replication within vertebrate cells.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 8 Tech Support

https://www.benchchem.com/product/b12388616?utm_src=pdf-interest
https://journals.asm.org/doi/10.1128/jvi.01856-14
https://pmc.ncbi.nlm.nih.gov/articles/PMC3437828/
https://pmc.ncbi.nlm.nih.gov/articles/PMC11661592/
https://pubmed.ncbi.nlm.nih.gov/29187545/
https://pmc.ncbi.nlm.nih.gov/articles/PMC11661592/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12388616?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


This inherent safety profile, coupled with its antigenic relationship to pathogenic alphaviruses,

has driven the development of EILV-based chimeric vaccines against diseases like Eastern

Equine Encephalitis (EEE) and Venezuelan Equine Encephalitis (VEE).

Virology and Molecular Biology
Virion and Genome Structure
The Eilat virus virion is approximately 70 nm in diameter and exhibits icosahedral symmetry,

characteristic of the Alphavirus genus. The viral genome is a single-stranded, positive-sense

RNA molecule, typically around 11-12 kb in length. The genome contains two open reading

frames (ORFs): the 5' two-thirds encodes the non-structural proteins (nsP1-4), while the 3' one-

third encodes the structural proteins (Capsid, E3, E2, 6K, and E1).

Genomic and Protein Characteristics
The genomic and protein characteristics of Eilat virus are summarized in the table below.
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Feature Description Reference

Genome Size ~11-12 kb

Virion Diameter ~70 nm

5' UTR Length 76 nt

nsP1 540 aa

nsP2 807 aa

nsP3 547 aa

nsP4 610 aa

Intergenic Region 49 nt

Capsid 269 aa

E3 65 aa

E2 422 aa

6K 59 aa

E1 439 aa

3' UTR Length 321 nt

Table 1: Genomic and Protein Characteristics of Eilat Virus.

Replication Cycle in Insect Cells
The replication of Eilat virus in permissive insect cells follows the general alphavirus replication

strategy.
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Figure 1: Eilat Virus Replication Cycle in Permissive Insect Cells.

Host Range Restriction
A defining feature of Eilat virus is its inability to replicate in vertebrate cells. This host range

restriction is a multi-faceted process, involving blocks at both the entry and post-entry stages of

the viral life cycle.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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